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Compound of Interest

Compound Name:
[(3,7-

Dimethyloctyl)oxy]acetaldehyde

CAS No.: 41767-05-9

Cat. No.: B13831510

Get Quote

Executive Summary: The Imperative for Aliphatic
Alternatives
The prohibition of Lilial (Butylphenyl Methylpropional) in the European Union (March 2022)

under the CMR (Carcinogenic, Mutagenic, or Reprotoxic) classification has forced a paradigm

shift in fragrance chemistry. The toxicity of Lilial is intrinsic to its metabolic conversion into p-

tert-butylbenzoic acid (TBBA), a potent testicular toxicant.

This guide analyzes [(3,7-Dimethyloctyl)oxy]acetaldehyde (CAS 41767-05-9), a saturated

aliphatic ether aldehyde, as a structural and functional alternative. We demonstrate that by

excising the aromatic ring while retaining the specific steric bulk and oxygen spacing of the

osmophore, this molecule preserves the "Muguet" (Lily of the Valley) olfactive profile while

eliminating the pharmacophore responsible for Reprotoxicity Category 1B.
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The core challenge in replacing Lilial is mimicking its osmophore—the specific arrangement of

hydrophobic and polar groups that triggers the olfactory receptor (likely OR1D2)—without

retaining the toxicophore (the p-tert-butylphenyl group).

Molecular Architecture
Lilial: Relies on a rigid benzene ring to space the bulky lipophilic tert-butyl group from the

polar aldehyde head.

Target (Ether Aldehyde): Utilizes a flexible aliphatic chain (3,7-dimethyloctyl, derived from

tetrahydrogeraniol) linked via an ether oxygen. The ether oxygen mimics the electron density

of the aromatic ring, while the 3,7-dimethyl substitution provides the necessary steric bulk to

fit the receptor pocket.

Property Comparison Table

Property
Lilial (Butylphenyl
Methylpropional)

[(3,7-
Dimethyloctyl)oxy]
acetaldehyde

Significance

CAS Number 80-54-6 41767-05-9 Regulatory ID

Structure Type Aromatic Aldehyde
Aliphatic Ether

Aldehyde

Key Toxicity

Differentiator

Molecular Weight 204.31 g/mol 200.32 g/mol
Similar

volatility/diffusion

LogP (Est.) 4.2 3.7
Target is slightly more

hydrophilic

Vapor Pressure 0.005 mmHg @ 25°C
~0.018 mmHg @

25°C

Target has higher

substantivity

Odor Profile Muguet, Fresh, Floral
Muguet, Green, Waxy,

Citrus

Functional

equivalence

EU Status Banned (Reprotox 1B)
Safe / REACH

Registered

Regulatory

compliance
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Toxicological Divergence & Metabolic Pathways
The safety profile of the target molecule is defined by its inability to form the toxic metabolite

TBBA.

Lilial Toxicity Mechanism
Lilial undergoes oxidation at the aldehyde group to form Lysmerylic Acid, followed by side-chain

degradation (beta-oxidation-like processes) that yields p-tert-butylbenzoic acid (TBBA). TBBA

targets the Sertoli cells in the testes, disrupting spermatogenesis and causing reproductive

toxicity.

Target Molecule Safety Mechanism
[(3,7-Dimethyloctyl)oxy]acetaldehyde lacks the aromatic ring. Its metabolism follows two

likely safe pathways:

Oxidation: The aldehyde oxidizes to 2-((3,7-dimethyloctyl)oxy)acetic acid. This is a polar

alkoxyacetic acid, easily conjugated (glucuronidation) and excreted.

Ether Cleavage: O-dealkylation yields 3,7-dimethyloctanol (Tetrahydrogeraniol) and glycolic

acid, both of which are benign and naturally metabolized.

Metabolic Pathway Diagram (Graphviz)
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Lilial Toxicity Pathway (Reprotox 1B)
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Figure 1: Comparative metabolic pathways highlighting the formation of the toxic TBBA

metabolite from Lilial versus the benign excretion pathway of the aliphatic ether alternative.

Experimental Protocols
Synthesis of [(3,7-Dimethyloctyl)oxy]acetaldehyde
Methodology: Modified Williamson Ether Synthesis followed by Acetal Hydrolysis. Rationale:

Direct alkylation of an alcohol with a halo-acetal prevents aldehyde polymerization and allows

for controlled hydrolysis.

Reagents:

3,7-Dimethyloctanol (Tetrahydrogeraniol)

Chloroacetaldehyde dimethyl acetal

Sodium Hydroxide (NaOH), granular

Tetrabutylammonium bromide (TBAB) - Phase Transfer Catalyst

Formic acid or dilute HCl (for hydrolysis)
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Step-by-Step Protocol:

Etherification (Phase Transfer Catalysis):

In a 3-neck round bottom flask equipped with a reflux condenser and mechanical stirrer,

charge 1.0 eq of 3,7-Dimethyloctanol and 1.2 eq of Chloroacetaldehyde dimethyl acetal.

Add 2.0 eq of granular NaOH and 0.05 eq of TBAB.

Heat the mixture to 100-110°C with vigorous stirring for 6-8 hours.

Monitoring: Check consumption of alcohol via GC-FID.

Workup: Cool to RT, add water to dissolve salts. Separate the organic phase. Wash with

brine.[1] Distill the intermediate (Dimethyl acetal) under vacuum to remove unreacted

starting materials.

Hydrolysis (Acetal Deprotection):

Dissolve the purified acetal in acetone/water (4:1).

Add catalytic Formic Acid (or 1N HCl) and heat to 50°C for 2 hours.

Rationale: Mild acidic conditions prevent aldol condensation of the liberated aldehyde.

Purification: Neutralize with NaHCO3, extract with Ethyl Acetate, dry over MgSO4, and

perform fractional distillation under high vacuum.

Analytical Validation (GC-MS)
To distinguish the target from potential unsaturated impurities (e.g., citronellyl derivatives), use

the following parameters:

Column: DB-Wax or equivalent polar column (30m x 0.25mm, 0.25µm film).

Carrier Gas: Helium @ 1.0 mL/min.

Temp Program: 60°C (hold 1 min) -> 20°C/min -> 240°C (hold 5 min).
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MS Source: EI (70 eV).

Diagnostic Ions:

Look for m/z 75 (base peak for alkoxyacetaldehydes, [RO=CH-CH3]+ rearrangement).

Absence of m/z 69 (characteristic of unsaturated terpenoid tails like prenyl/geranyl)

confirms saturation.

Synthesis Workflow Diagram (Graphviz)
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Figure 2: Step-by-step synthesis workflow utilizing phase transfer catalysis to form the stable

acetal intermediate, followed by controlled hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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